Cas no 764-42-1 (Fumaronitrile)

• Product Name: Fumaronitrile
• CAS No: 764-42-1
• MF: C₄H₂N₂
• MW: 78.0720801353455
• MDL: MFCD00001928
• CID: 83040
• PubChem ID: 637930
• Update Time: 2025-07-27

Fumaronitrile Chemical and Physical Properties

Names and Identifiers

• Fumaronitrile
• trans-2-Butenedinitrile~trans-1,2-Dicyanoethylene
• (E)-but-2-enedinitrile
• (2E)-but-2-enedinitrile
• 1,2-dicyanoethylene
• 2-Butenedinitrile,(2E)
• 2-Butenedinitrile,(E)
• But-2-enedinitrile
• Fumaric nitrile
• Fumarodinitrile
• Furmaronitrile
• trans-1,2-Dicyanoethylene
• trans-but-2-enedinitrile
• (E)-2-Butenedinitrile
• Fumaric dinitrile
• NSC 17555
• trans-1,2-Dicyanoethene
• trans-Butenedinitrile
• trans-Dicyanobutene
• trans-Dicyanoethylene
• 2-Butenedinitrile, (2E)-
• 2-Butenedinitrile, (E)-
• (E)-1,2-Dicyanoethylene
• Fumaric acid dinitrile
• Fumarsaeuredinitril [German]
• C4H2N2
• Fumaronitrile, 98%
• KYPOHTVBFVELTG-OWOJBTEDSA-N
• Fumarsaeuredinitril
• trans-2-Butenedinitrile
• (2E)-2-Butenedinitrile
• (E)-Butenedinitri
• DTXSID7025342
• CAS-764-42-1
• 17656-09-6
• MLS002415733
• SMR001370901
• F0072
• NCGC00091246-02
• F1905-7136
• EN300-85123
• (E)-Butenedinitrile
• NCGC00258703-01
• AKOS004902525
• NSC17555
• Fumaronitrile, purum, >=98.0% (GC)
• Tox21_201151
• NCGC00091246-01
• EINECS 212-122-3
• NS00037788
• 764-42-1
• CHEMBL1451833
• But-2-enedinitrile, (E)-
• AMY3223
• NSC-17555
• A838708
• MFCD00001928
• EN300-7399936
• CCRIS 1629
• HMS3039D14
• NCGC00091246-03
• (E)-CH(CN)CH(CN)
• DTXCID105342
• 2-Butenedinitrile, (E)-(9CI)
• 2Butenedinitrile, (E)
• (E)1,2Dicyanoethylene
• trans1,2Dicyanoethene
• trans1,2Dicyanoethylene
• STL185640

• MDL： MFCD00001928
• Inchi： 1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1+
• InChI Key： KYPOHTVBFVELTG-OWOJBTEDSA-N
• SMILES： N#C/C=C/C#N
• BRN： 969245

Computed Properties

• Exact Mass: 78.02180
• Monoisotopic Mass: 78.021798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White acicular crystals
• Density: 1.249 g/cm3 (20 ºC)
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 186°C(lit.)
• Flash Point: 82.6±13.7 ºC,
• Refractive Index: 1.4920 (589.3 nm 20 ºC)
• Solubility: Dissolution (43 g/l) (25 º C),
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents, strong reducing agents.
• PSA: 47.58000
• LogP: 0.58976
• Solubility: Soluble in benzene, ethanol and diethyl ether. Easy to sublimate.

Fumaronitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/25
• Safety Instruction： S36/37/39-S45
• RTECS：LT2300000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals Electrical Materials